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Compound of Interest

Compound Name: D-Methionine sulfoxide

Cat. No.: B3049566 Get Quote

Technical Support Center: D-Methionine
Sulfoxide
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

solubility issues with D-methionine sulfoxide.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of D-methionine sulfoxide in common laboratory solvents?

A1: D-methionine sulfoxide is a polar molecule and exhibits good solubility in aqueous

solutions. Its solubility in organic solvents is limited. For instance, it is considered insoluble in

DMSO and ethanol.[1] The table below summarizes reported solubility data.

Q2: Why is my D-methionine sulfoxide not dissolving easily in water?

A2: While D-methionine sulfoxide is soluble in water, the dissolution process can be slow.

Factors such as the physical form of the powder (e.g., particle size) and the temperature of the

solvent can affect the rate of dissolution. It is often necessary to apply energy to facilitate the

process.

Q3: Can I heat the solution to aid dissolution?
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A3: Gentle heating can be used to aid in the dissolution of D-methionine sulfoxide if

precipitation or phase separation occurs.[2] However, prolonged or excessive heating should

be avoided to prevent potential degradation.

Q4: Is sonication recommended for dissolving D-methionine sulfoxide?

A4: Yes, sonication is a recommended and effective method to facilitate the dissolution of D-
methionine sulfoxide in aqueous solutions.[2][3] It provides the necessary energy to break up

powder aggregates and enhance solvation.

Q5: What is the stability of D-methionine sulfoxide in solution?

A5: Aqueous stock solutions of D-methionine sulfoxide can be stored for a limited time. For

long-term storage, it is recommended to store aliquots at -80°C for up to 6 months or at -20°C

for up to 1 month, protected from light.[2] For solutions, it is advised to prepare them fresh and

use them promptly.[2]

Q6: How does pH affect the solubility of D-methionine sulfoxide?

A6: The solubility of methionine, a related amino acid, is known to increase in more acidic or

basic conditions.[4][5][6] While specific data for D-methionine sulfoxide is limited, it is

reasonable to expect a similar trend due to its amino acid-like structure with acidic and basic

functional groups.

Q7: Can I use D-methionine sulfoxide in cell culture experiments?

A7: Yes, D-methionine sulfoxide can be used in cell culture. However, if you are using a stock

solution prepared in a solvent other than a cell culture medium or buffer, ensure the final

concentration of the solvent is not cytotoxic. For example, some cell lines can tolerate up to

0.1% final DMSO concentration, though this is not a recommended solvent for D-methionine
sulfoxide.[7] It is crucial to prepare a sterile solution for cell culture use, for instance, by

filtering through a 0.22 μm filter.[2]
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Issue Possible Cause Recommended Solution

D-methionine sulfoxide powder

is not dissolving in water or

buffer.

Insufficient energy to

overcome the lattice energy of

the solid.

Use an ultrasonic bath to

sonicate the solution.[2][3]

Gentle heating can also be

applied.[2]

Precipitation occurs after the

solution has cooled down.

The solution was

supersaturated at a higher

temperature.

Re-heat the solution gently

and consider diluting it to a

lower concentration that

remains stable at room

temperature.

The solution appears cloudy or

contains particulates.

Incomplete dissolution or

presence of insoluble

impurities.

Continue sonication until the

solution is clear. If cloudiness

persists, filter the solution

through a 0.22 µm filter to

remove any undissolved

material or for sterilization.[2]

Concerns about the stability of

the prepared stock solution.

D-methionine sulfoxide

solutions have limited shelf life

at room temperature.

For short-term use, prepare

the solution fresh. For longer-

term storage, aliquot the stock

solution and store it at -20°C

(for up to 1 month) or -80°C

(for up to 6 months), protecting

it from light.[2]

Quantitative Solubility Data
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Compound Solvent Solubility

Molar

Concentratio

n

Notes Reference

D-Methionine

Sulfoxide
Water 50 mg/mL 302.65 mM

Requires

sonication for

a clear

solution.

[2][3]

L-Methionine

Sulfoxide
Water ≥30.2 mg/mL ≥182.8 mM - [1]

L-Methionine

Sulfoxide
PBS (pH 7.2) 3 mg/mL 18.16 mM - [8]

DL-

Methionine

Sulfoxide

Water 54.0 mg/mL 326.85 mM
Predicted

value.
[9]

D-Methionine

Sulfoxide
DMSO Insoluble - - [1]

D-Methionine

Sulfoxide
Ethanol Insoluble - - [1]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Aqueous
Stock Solution of D-Methionine Sulfoxide
Materials:

D-methionine sulfoxide powder

Sterile, deionized water or desired buffer (e.g., PBS)

Sterile conical tube or flask

Weighing balance
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Spatula

Ultrasonic bath

0.22 µm sterile syringe filter

Procedure:

Weighing: Accurately weigh the desired amount of D-methionine sulfoxide powder. For

example, to prepare 10 mL of a 50 mg/mL solution, weigh 500 mg of the powder.

Initial Mixing: Transfer the powder to a sterile conical tube or flask. Add a portion of the

solvent (e.g., 8 mL of water for a final volume of 10 mL).

Sonication: Place the vessel in an ultrasonic bath. Sonicate the mixture until the powder is

completely dissolved, and the solution becomes clear.[2][3] This may take several minutes.

Volume Adjustment: Once dissolved, add the remaining solvent to reach the final desired

volume (e.g., bring the volume to 10 mL).

Sterilization (Optional but recommended for cell-based assays): If the solution is for use in a

sterile application like cell culture, filter it through a 0.22 µm sterile syringe filter into a sterile

container.[2]

Storage: For immediate use, keep the solution at room temperature. For long-term storage,

aliquot the solution into smaller, single-use volumes and store at -20°C or -80°C, protected

from light.[2]

Visualizations
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Solution Preparation

For Sterile Applications

Storage

1. Weigh D-methionine
sulfoxide powder

2. Add solvent (e.g., water)

3. Sonicate until dissolved

4. Adjust to final volume

5. Sterile filter (0.22 µm)

Immediate Use

Option 1

Aliquot and store at
-20°C or -80°C

Option 2

Click to download full resolution via product page

Caption: Workflow for preparing a D-methionine sulfoxide solution.
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Methionine

Methionine Sulfoxide
(D- and L-isomers)

Oxidation Enzymatic Reduction

Reactive Oxygen Species (ROS)

Methionine Sulfoxide
Reductases (MsrA/B)

Click to download full resolution via product page

Caption: Oxidation of methionine and its enzymatic reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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